Cas no 62219-37-8 (Benzenamine, N-(4,6-diphenyl-2H-thiopyran-2-ylidene)-2-methyl-)

• Product Name: Benzenamine, N-(4,6-diphenyl-2H-thiopyran-2-ylidene)-2-methyl-
• CAS No: 62219-37-8
• MF: C₂₄H₁₉NS
• MW: 353.47936463356
• CID: 453997
• PubChem ID: 12320167
• Update Time: 2025-04-19

Benzenamine, N-(4,6-diphenyl-2H-thiopyran-2-ylidene)-2-methyl- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, N-(4,6-diphenyl-2H-thiopyran-2-ylidene)-2-methyl-
• N-(2-methylphenyl)-4,6-diphenylthiopyran-2-imine
• (2E)-N-(2-Methylphenyl)-4,6-diphenyl-2H-thiopyran-2-imine
• 62219-37-8
• DTXSID70488356

• Inchi： 1S/C24H19NS/c1-18-10-8-9-15-22(18)25-24-17-21(19-11-4-2-5-12-19)16-23(26-24)20-13-6-3-7-14-20/h2-17H,1H3/b25-24+
• InChI Key： YGKFELSUICBDCU-OCOZRVBESA-N
• SMILES： S1/C(/C=C(C2C=CC=CC=2)C=C1C1C=CC=CC=1)=N/C1C=CC=CC=1C

Computed Properties

• Exact Mass: 353.12397
• Monoisotopic Mass: 353.12382078g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 561
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.3
• Topological Polar Surface Area: 37.7Ų

Experimental Properties

• PSA: 12.36